Cas no 14628-57-0 (4-Chloro-5-Methoxy-2-Methylpyridazin-3(2h)-One)

• Product Name: 4-Chloro-5-Methoxy-2-Methylpyridazin-3(2h)-One
• CAS No: 14628-57-0
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD00067854
• CID: 138554
• PubChem ID: 2774938
• Update Time: 2025-04-24

4-Chloro-5-Methoxy-2-Methylpyridazin-3(2h)-One Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-chloro-5-methoxy-2-methyl-
• 4-CHLORO-5-METHOXY-2-METHYL-2,3-DIHYDROPYRIDAZIN-3-ONE
• 4-Chloro-5-methoxy-2-methylpyridazin-3(2H)-one
• 4-chloro-5-methoxy-2-methylpyridazin-3-one
• 4-chloro-5-methoxy-2-methyl-2H-pyrazin-3-one
• 4-chloro-5-methoxy-2-methyl-2H-pyridazin-3-one
• 4-chloro-5-methoxy-2-methyl-3-pyridazinone
• 5-chloro-4-methoxy-1-methyl-6-pyridazone
• 3(2H)-Pyridazinone, 4-chloro-5-methoxy-2-methyl-
• DTXSID80379286
• AKOS006229775
• 14628-57-0
• CS-0334055
• 4-chloro-5-methoxy-2-methyl-3(2H)-pyridazinone
• 4-chloro-5-methoxy-2-methyl-3 (2H)-pyridazinone
• OGHGGBMXRUJBAF-UHFFFAOYSA-N
• MFCD00067854
• SCHEMBL466352
• FT-0618117
• W11363
• 4-Chloro-5-Methoxy-2-Methylpyridazin-3(2h)-One

• MDL： MFCD00067854
• Inchi： 1S/C6H7ClN2O2/c1-9-6(10)5(7)4(11-2)3-8-9/h3H,1-2H3
• InChI Key： OGHGGBMXRUJBAF-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)N=CC=1OC)=O

Computed Properties

• Exact Mass: 174.02000
• Monoisotopic Mass: 174.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.37
• Melting Point: 151-153°C
• Boiling Point: 268°Cat760mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.558
• PSA: 44.12000
• LogP: 0.44230

4-Chloro-5-Methoxy-2-Methylpyridazin-3(2h)-One Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-Chloro-5-Methoxy-2-Methylpyridazin-3(2h)-One

Introduction to 3(2H)-Pyridazinone,4-chloro-5-methoxy-2-methyl- (CAS No. 14628-57-0) and Its Emerging Applications in Chemical Biology

3(2H)-Pyridazinone,4-chloro-5-methoxy-2-methyl-, identified by its CAS number 14628-57-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyridazinone class, a scaffold that has been extensively studied for its potential in drug discovery and medicinal chemistry. The presence of functional groups such as chloro, methoxy, and methyl substituents enhances its chemical reactivity and biological activity, making it a valuable candidate for further exploration.

The 3(2H)-Pyridazinone core structure is characterized by a six-membered ring containing two nitrogen atoms, which contributes to its stability and versatility in forming hydrogen bonds and interacting with biological targets. The 4-chloro, 5-methoxy, and 2-methyl substituents introduce additional electronic and steric effects, influencing the compound's solubility, metabolic stability, and binding affinity to biological receptors. These features make it an attractive molecule for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The 4-chloro-5-methoxy-2-methyl derivative of pyridazinone has emerged as a promising candidate in this context. Studies have demonstrated its ability to interact with various enzymes and receptors, potentially leading to the development of new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential in oncology research. Preclinical studies have shown that derivatives of 3(2H)-Pyridazinone,4-chloro-5-methoxy-2-methyl- can inhibit the activity of key enzymes involved in tumor growth and progression. For instance, researchers have identified that the 4-chloro substituent enhances binding to certain kinases, which are critical targets in cancer therapy. Additionally, the 5-methoxy group appears to modulate the compound's interactions with other enzymes, suggesting a multifaceted approach to cancer treatment.

The 2-methyl group in the molecule also plays a crucial role in its biological activity. This substituent contributes to the compound's stability in biological systems and influences its binding kinetics. By optimizing the position and nature of this group, chemists can fine-tune the pharmacokinetic properties of the drug candidates derived from this scaffold.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and autoimmune disorders. Research indicates that 3(2H)-Pyridazinone,4-chloro-5-methoxy-2-methyl- derivatives can modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The 4-chloro and 5-methoxy groups are particularly important in these interactions, as they enhance binding affinity to target enzymes.

The pharmaceutical industry has been particularly interested in leveraging the structural versatility of pyridazinones for drug development. The ability to modify various positions on the ring allows for the creation of a diverse library of compounds with tailored biological activities. For example, replacing the 4-chloro group with other functional groups can lead to novel analogs with enhanced potency or selectivity against specific disease targets.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3(2H)-Pyridazinone,4-chloro-5-methoxy-2-methyl-. Molecular modeling techniques enable researchers to predict how different substituents will affect the compound's interactions with biological targets. This approach has been instrumental in identifying lead compounds that exhibit high affinity for specific receptors or enzymes.

In conclusion, 3(2H)-Pyridazinone,4-chloro-5-methoxy-2-methyl- (CAS No. 14628-57-0) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. The combination of chloro, methoxy, and methyl substituents enhances its biological activity and makes it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new mechanisms of action for this compound, it is likely that we will see further innovation in drug discovery and development.